Cas no 140627-35-6 (2-phenylbenzene-1,4-diol)

• Product Name: 2-phenylbenzene-1,4-diol
• CAS No: 140627-35-6
• MF: C₁₂H₁₀O₂
• MW: 186.206603527069
• CID: 903154
• PubChem ID: 14116
• Update Time: 2025-04-19

2-phenylbenzene-1,4-diol Chemical and Physical Properties

Names and Identifiers

• 2-phenylbenzene-1,4-diol
• Hydroquinone, phenyl-
• DIHYDROXYBIPHENYL, 2,5-
• AKOS015915336
• BRN 1949429
• AC-26579
• AI3-19362
• CHEMBL510600
• GLXC-15371
• AS-58186
• 2-Phenylhydroquinone, 7
• 2-Phenylhydroquinone, 97%
• hydroquinone derivative, 1c
• 140627-35-6
• 1,4-Benzenediol, phenyl-
• CS-W016897
• 1079-21-6
• HY-W016181
• 2,5-BIPHENYLDIOL
• GPT41T80FJ
• 1,4-dihydroxy-2-phenylbenzene
• SCHEMBL68984
• UNII-GPT41T80FJ
• [1,5-diol
• DB-020086
• [1,1'-Biphenyl]-2,5-diol
• 2,5-Dihydroxybiphenyl
• D89683
• J-002035
• 2,5-Biphenyldiol; [1,1'-biphenyl]-2,5-diol
• EINECS 214-091-1
• 1,1'-biphenyl-2,5-diol
• 2-PHENYL-1,4-HYDROQUINONE
• NS00023484
• CCRIS 4279
• K3C
• BDBM34125
• Phenyl-p-hydroquinone
• TFIIH Modulator-12
• DTXSID7051553
• O-Phenylhydroquinone
• 2-Phenyl-1,4-dihydroxybenzene
• NSC-407988
• Phenylhydroquinone
• NSC 407988
• 2-Phenyl-1,4-benzenediol
• MFCD00002342
• 2,5-Dihydroxybiphenyl, 2,5-Biphenyldiol
• 3-06-00-05371 (Beilstein Handbook Reference)
• (1,1'-Biphenyl)-2,5-diol
• Q27279224
• TFIIH Modulator12
• 1, phenyl-
• 2-Phenylhydroquinone
• WLN: QR DQ BR
• Biphenyl-2,5-diol
• D0584
• phenyl hydroquinone
• NSC407988

• Inchi： 1S/C12H10O2/c13-10-6-7-12(14)11(8-10)9-4-2-1-3-5-9/h1-8,13-14H
• InChI Key： XCZKKZXWDBOGPA-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1C1C=CC=CC=1)O

Computed Properties

• Exact Mass: 186.0681
• Monoisotopic Mass: 186.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 7
• XLogP3: nothing
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46